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Get Quote

An In-Depth Technical Guide to Relacorilant (CORT125134) for Researchers and Drug
Development Professionals

A Note on Chemical Identification: This guide focuses on the selective glucocorticoid receptor
modulator, Relacorilant. While the request specified CAS Number 1329809-35-9, publicly
available scientific literature and chemical databases predominantly associate Relacorilant with
CAS Number 1496510-51-0. The former CAS number appears to be linked to a deuterated
impurity of Pravastatin[1][2]. Given the context of the request for a guide on a novel therapeutic
agent, this document will proceed with the detailed scientific profile of Relacorilant.

Introduction

Relacorilant (formerly CORT125134) is a non-steroidal, orally bioavailable, selective
glucocorticoid receptor modulator (SGRM) developed by Corcept Therapeutics[3][4]. As a
competitive antagonist of the glucocorticoid receptor (GR), it is under investigation for
conditions characterized by excess cortisol activity, most notably Cushing's syndrome and as a
combination therapy in certain solid tumors[3][4][5]. Its high selectivity for the GR over other
hormone receptors, such as the progesterone receptor, distinguishes it from broader-spectrum
antagonists and presents a potentially more favorable side-effect profile[3][6][7]. This guide
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provides a comprehensive technical overview of Relacorilant, designed for professionals in
drug discovery and clinical development.

Physicochemical Properties

Relacorilant is a complex heterocyclic small molecule. Its structural and chemical properties are
fundamental to its biological activity and formulation development.

Property Value Reference

[(4aR)-1-(4-Fluorophenyl)-6-(1-
methylpyrazol-4-yl)sulfonyl-
4,5,7,8-tetrahydropyrazolo[3,4-
IUPAC Name ) o [3]
glisoquinolin-4a-yl]-[4-
(trifluoromethyl)pyridin-2-

yllmethanone

CAS Number 1496510-51-0 [3][8]1[9]
Molecular Formula C27H22FAN603S [31[8][10]
Molar Mass 586.56 g/mol [3][8]
Appearance Solid [3]
N Soluble in DMSO (= 60
Solubility [O][11]
mg/mL)

Mechanism of Action: Selective Glucocorticoid
Receptor Antagonism

Relacorilant functions as a potent and selective competitive antagonist of the glucocorticoid
receptor[3][6]. The binding of cortisol to the GR initiates a conformational change, leading to
the translocation of the receptor-ligand complex into the nucleus, where it modulates the
transcription of target genes[6][8]. This signaling cascade is implicated in a wide array of
physiological processes, including metabolism, inflammation, and stress response[4][6].

In pathologies driven by excess cortisol, such as Cushing's syndrome, or in cancers where
cortisol signaling promotes chemoresistance, this pathway is aberrantly active[4]. Relacorilant
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directly counteracts this by binding to the GR with high affinity, preventing cortisol from binding
and activating the receptor[3][4][8]. This blockade inhibits the downstream signaling cascade,

mitigating the deleterious effects of hypercortisolism[3][8].

A key feature of Relacorilant is its selectivity. Unlike first-generation GR antagonists like
mifepristone, Relacorilant does not bind significantly to other steroid receptors, such as the
progesterone, androgen, or mineralocorticoid receptors, which is anticipated to reduce off-
target side effects[6][7][12].
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Caption: Mechanism of Relacorilant at the Glucocorticoid Receptor.

Pharmacokinetics and Metabolism

Understanding the pharmacokinetic (PK) profile of Relacorilant is crucial for designing effective
dosing regimens.
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o Administration: Relacorilant is administered orally[5].

o Metabolism: Relacorilant is a strong inhibitor of the cytochrome P450 enzyme CYP3A4[7]
[13]. This is a critical consideration for drug-drug interactions, as co-administration with drugs
metabolized by CYP3A4 can lead to increased exposure of the substrate drug[7]. For
instance, when combined with nab-paclitaxel (a CYP3A4 substrate), Relacorilant increases
the exposure (AUC) of nab-paclitaxel[7].

o Dosing Studies: Clinical studies have evaluated both continuous (daily) and intermittent (on
the day before, day of, and day after chemotherapy) dosing regimens, particularly in
oncology settings[7][12]. The intermittent, higher-dose schedule has shown favorable
efficacy and safety, delivering high GR antagonism around the time of chemotherapy
exposure[7][12].

Applications in Research and Drug Development

Relacorilant is being actively investigated in multiple clinical settings.

e Cushing's Syndrome: As a primary indication, Relacorilant aims to manage the symptoms of
hypercortisolism, such as hypertension and hyperglycemia, by blocking the effects of excess
cortisol[4][5][14][15]. Phase 3 trials (GRACE and GRADIENT) have demonstrated that
patients receiving Relacorilant experienced significant improvements in these clinical
manifestations[14][15].

e Oncology: A major area of development is in oncology, particularly for solid tumors where
cortisol can promote chemoresistance. By inhibiting GR, Relacorilant is hypothesized to
restore the cancer cells' sensitivity to apoptosis-inducing chemotherapy|3].

o Ovarian Cancer: The pivotal Phase 3 ROSELLA trial showed that combining Relacorilant
with nab-paclitaxel significantly improved progression-free survival (PFS) and overall
survival (OS) in patients with platinum-resistant ovarian cancer compared to nab-paclitaxel
alone[3]. This effect was observed without the need for biomarker selection.

o Other Cancers: Investigations are also ongoing for its use in pancreatic cancer,
adrenocortical carcinoma, and prostate cancer[5][6].

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://clinicaltrials.eu/drug/relacorilant/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9662918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7818505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9662918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9662918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9662918/
https://ascopubs.org/doi/10.1200/JCO.22.02624
https://pmc.ncbi.nlm.nih.gov/articles/PMC9662918/
https://ascopubs.org/doi/10.1200/JCO.22.02624
https://synapse.patsnap.com/article/what-is-relacorilant-used-for
https://clinicaltrials.eu/drug/relacorilant/
https://www.drugs.com/history/relacorilant.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8317576/
https://www.drugs.com/history/relacorilant.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8317576/
https://www.benchchem.com/product/b610435
https://www.benchchem.com/product/b610435
https://clinicaltrials.eu/drug/relacorilant/
https://access.portico.org/Portico/auView?auId=ark%3A%2F27927%2Fpjbd3gm8543
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Analytical Methodologies

The quantification of Relacorilant and its metabolites in biological matrices is essential for
pharmacokinetic and toxicokinetic studies. Liquid chromatography-tandem mass spectrometry
(LC-MS/MS) is the standard method for this purpose.

Protocol: Quantification of Relacorilant in Human
Plasma by LC-MS/MS

This protocol provides a general framework. Specific parameters must be optimized and
validated according to regulatory guidelines.

1. Sample Preparation (Protein Precipitation): a. Thaw plasma samples and an internal
standard (IS) working solution on ice. b. To 100 pL of plasma in a microcentrifuge tube, add 20
uL of the 1S working solution. c. Add 300 pL of cold acetonitrile to precipitate proteins. d. Vortex
for 1 minute to ensure thorough mixing. e. Centrifuge at 14,000 rpm for 10 minutes at 4°C to
pellet the precipitated protein. f. Carefully transfer the supernatant to a clean 96-well plate for
analysis.

2. LC-MS/MS Analysis: a. Liquid Chromatography:

e Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 pm).

» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to
95% B over 3 minutes).

e Flow Rate: 0.4 mL/min.

e Injection Volume: 5 pL. b. Mass Spectrometry:

« lonization: Electrospray lonization (ESI), positive mode.

» Detection: Multiple Reaction Monitoring (MRM).

 MRM Transitions: Specific precursor-to-product ion transitions for Relacorilant and the IS
must be determined and optimized.

3. Data Analysis & Validation: a. Generate a calibration curve using standards of known
concentrations. b. Quantify Relacorilant in the unknown samples by interpolating from the
calibration curve. c. The method must be validated for linearity, accuracy, precision, selectivity,
and stability according to FDA/EMA guidelines.
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Caption: General workflow for LC-MS/MS analysis of Relacorilant.
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Synthesis Overview

The chemical synthesis of Relacorilant is a multi-step process involving the construction of its
complex heterocyclic core. Key intermediates include 2-Bromo-4-(trifluoromethyl)pyridine[16].
The introduction of a trifluoromethyl group at the 4-position of the pyridyl moiety was found to
significantly increase the compound's potency[16]. Detailed synthetic schemes have been
published in patent literature, such as WO2013/177559[16].

Safety and Tolerability

In clinical trials, Relacorilant has been generally well-tolerated. When used in combination with
nab-paclitaxel, the type, frequency, and severity of adverse events were reported to be similar
to those observed with nab-paclitaxel monotherapy, suggesting Relacorilant does not add
significant safety burden[14].

Conclusion

Relacorilant is a promising selective glucocorticoid receptor modulator with significant
therapeutic potential in endocrinology and oncology. Its well-defined mechanism of action, oral
bioavailability, and high selectivity make it a valuable agent for mitigating the effects of
hypercortisolism. Ongoing clinical trials continue to explore its efficacy and safety, particularly
its novel application in overcoming chemotherapy resistance in solid tumors. For researchers,
Relacorilant serves as a precision tool to dissect the role of glucocorticoid signaling in various
disease states.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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